Cas no 866781-88-6 (methyl({4-(1H-pyrazol-1-yl)phenylmethyl})amine)

• Product Name: methyl({4-(1H-pyrazol-1-yl)phenylmethyl})amine
• CAS No: 866781-88-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD03074561
• CID: 874504
• PubChem ID: 4419849
• Update Time: 2025-04-19

methyl({4-(1H-pyrazol-1-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1H-Pyrazol-1-yl)phenyl)-N-methylmethanamine
• METHYL-(4-PYRAZOL-1-YL-BENZYL)-AMINE
• N-methyl-1-(4-pyrazol-1-ylphenyl)methanamine
• N-methyl-1-[4-(1H-pyrazol-1-yl)phenyl]methanamine
• N-Methyl-1-[4-(1H-pyrazol-1-yl)phenyl]MethanaMine sulfate (SALTDATA: 0.5H2SO4)
• methyl({4-(1H-pyrazol-1-yl)phenylmethyl})amine
• 866781-88-6
• BB 0220086
• CS-0301522
• DTXSID40403091
• SCHEMBL1032919
• EN300-230167
• N-METHYL[4-(1H-PYRAZOL-1-YL)PHENYL]METHANAMINE
• AKOS000311702
• methyl({[4-(1H-pyrazol-1-yl)phenyl]methyl})amine
• N-methyl-N-[4-(1H-pyrazol-1-yl)benzyl]amine
• BBL038030
• DS-020031
• AK-968/41170482
• STK299212
• METHYL({[4-(PYRAZOL-1-YL)PHENYL]METHYL})AMINE

• MDL： MFCD03074561
• Inchi： 1S/C11H13N3/c1-12-9-10-3-5-11(6-4-10)14-8-2-7-13-14/h2-8,12H,9H2,1H3
• InChI Key： SNGYKMODFWRKIL-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 294.5°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.589
• PSA: 29.85000
• LogP: 1.98260
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl({4-(1H-pyrazol-1-yl)phenylmethyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles